Cas no 2138370-27-9 (4-(4-chloro-3-fluorophenyl)-3-methyl-1H-pyrazole)

• Product Name: 4-(4-chloro-3-fluorophenyl)-3-methyl-1H-pyrazole
• CAS No: 2138370-27-9
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• MDL: MFCD31600555
• CID: 5611453
• PubChem ID: 165949278
• Update Time: 2025-08-05

4-(4-chloro-3-fluorophenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-842751
• 2138370-27-9
• 4-(4-chloro-3-fluorophenyl)-3-methyl-1H-pyrazole

• MDL： MFCD31600555
• Inchi： 1S/C10H8ClFN2/c1-6-8(5-13-14-6)7-2-3-9(11)10(12)4-7/h2-5H,1H3,(H,13,14)
• InChI Key： PCOWFPNLHXYMLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=NNC=1C

Computed Properties

• Exact Mass: 210.0360041g/mol
• Monoisotopic Mass: 210.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(4-chloro-3-fluorophenyl)-3-methyl-1H-pyrazole

4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole: A Comprehensive Overview

4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole, also known by its CAS Registry Number 2138370-27-9, is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic rings containing two nitrogen atoms. The presence of a chloro and fluoro substituent on the phenyl ring, along with a methyl group on the pyrazole ring, imparts distinctive electronic and steric properties to the molecule.

The synthesis of 4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic processes have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure has been optimized through computational chemistry techniques, which have provided insights into its electronic properties and reactivity.

One of the most promising applications of 4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole lies in its potential as a lead compound in drug discovery. Pyrazoles are known for their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound exhibits selective activity against certain enzyme targets, making it a valuable tool in the development of novel therapeutic agents. For instance, research published in 2023 highlighted its potential as an inhibitor of a key enzyme involved in neurodegenerative diseases.

In addition to its pharmacological applications, 4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and sensing applications. Researchers have explored its role in metalloenzyme mimics and have found that it can enhance the catalytic efficiency of certain reactions under mild conditions.

The toxicological profile of 4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole has also been extensively studied to ensure its safety for human use. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. These findings are particularly encouraging for its potential use in pharmaceutical applications.

In conclusion, 4-(4-Chloro-3-Fluorophenyl)-3-Methyl-1H-Pyrazole, with its unique chemical structure and versatile properties, represents a significant advancement in organic synthesis and materials science. Its potential applications span across multiple disciplines, from drug discovery to catalysis, making it a compound of considerable interest to researchers worldwide. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.